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Compound of Interest

Compound Name: 4-(Chloromethyl)benzoyl chloride

Cat. No.: B116642

Essential Safety and Handling Guide for 4-
(Chloromethyl)benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety, handling, and disposal information for 4-

(Chloromethyl)benzoyl chloride (CAS No. 876-08-4). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

Immediate Safety Information

4-(Chloromethyl)benzoyl chloride is a corrosive and hazardous chemical that requires
stringent safety precautions.[1][2][3][4] It can cause severe skin burns, serious eye damage,
and respiratory irritation.[1][2][4][5]

Hazard Identification:
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Hazard Statement GHS Classification Signal Word
Skin Corrosion/Irritation,

Causes severe skin burns and Category 1B; Serious Eye b

anger
eye damage.[2][3] Damage/Eye Irritation, J

Category 1
May cause respiratory Specific target organ toxicity —
T _ Danger
irritation.[1][4] Single exposure, Category 3
) Corrosive to Metals, Category ]
May be corrosive to metals.[3] 1 Warning
Key Physical and Chemical Properties:
Property Value
Molecular Formula C8H6CI20
Molecular Weight 189.04 g/mol [4]
White or colorless to almost white or almost
Appearance o
colorless powder, lump, or clear liquid

Melting Point 30-32 °C (lit.)[1]
Boiling Point 126-128 °C/6 mmHg (lit.)[1]
Flash Point 93 °C (199.4 °F) - closed cup[1]

Recommended storage temperature can be

Storage Temperature

found on the product label.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling 4-(Chloromethyl)benzoyl

chloride.[6][7][8]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC314440250&countryCode=US&language=en
https://labscoop.com/us/en/product/tci/tci/c1283-100g-4-chloromethyl-benzoyl-chloride
https://www.sigmaaldrich.com/JP/ja/product/aldrich/270784
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_benzoyl-chloride
https://labscoop.com/us/en/product/tci/tci/c1283-100g-4-chloromethyl-benzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_benzoyl-chloride
https://www.sigmaaldrich.com/JP/ja/product/aldrich/270784
https://www.sigmaaldrich.com/JP/ja/product/aldrich/270784
https://www.sigmaaldrich.com/JP/ja/product/aldrich/270784
https://www.benchchem.com/product/b116642?utm_src=pdf-body
https://www.benchchem.com/product/b116642?utm_src=pdf-body
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Body Part Required PPE
Chemical safety goggles and a full-face shield.
Eyes/Face
[1][2][8]
Chemical-resistant gloves (e.qg., nitrile or butyl
Ski rubber), a flame-retardant lab coat, and closed-
in

toe shoes.[2][7][9] An apron should be worn

when splashing is possible.[9]

A NIOSH/MSHA or European Standard EN 149
approved respirator with an appropriate

Respirator
P Y cartridge for organic vapors and acid gases.[1]

[2]

Operational Plan: Step-by-Step Handling Protocol

Preparation:
o Work Area: All work must be conducted in a well-ventilated chemical fume hood.[5]

o Emergency Equipment: Ensure an eyewash station and safety shower are immediately
accessible.[5][10] Have a chemical spill kit readily available.

e Review SDS: Thoroughly read and understand the Safety Data Sheet (SDS) for 4-
(Chloromethyl)benzoyl chloride before beginning any work.[9]

Handling:
o Personal Protective Equipment: Don all required PPE before handling the chemical.

o Dispensing: Carefully weigh and dispense the chemical in the fume hood, avoiding the

creation of dust or vapors.
e Reaction Setup: Use clean, dry glassware. The compound is sensitive to moisture.

» Heating: If heating is required, use a well-controlled heating mantle or oil bath. Keep away
from open flames and hot surfaces.[2]
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o Storage: Store the chemical in a tightly closed, properly labeled container in a cool, dry, and
well-ventilated area designated for corrosive materials.[2][3] Store locked up.[2][3]

Preparation

Ensure safety equipment is ready

Don PPE

Proceed with experiment

Handling in Fume Hood

Collect all waste streams

Waste Collection

Segregate and label waste

Decontamination

Clean work area and equipment

Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-(Chloromethyl)benzoyl chloride.

Emergency Response Plan

Immediate and appropriate action is crucial in the event of an emergency.
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Spill Response:

Evacuate: Immediately evacuate the affected area and alert nearby personnel.[11]
Ventilate: Ensure the area is well-ventilated, keeping fume hoods running.[9]

Containment: For small spills, if trained and equipped, contain the spill using an appropriate
absorbent material (e.g., vermiculite, dry sand).[10][12] Do not use water.[10]

Neutralization: For acid chlorides, neutralization should be approached with extreme caution
due to the potential for violent reactions. Generally, it is safer to absorb the material and
dispose of it as hazardous waste.

Large Spills: For large spills (greater than 1 liter), evacuate the laboratory, close the doors,
and call emergency services immediately.[10][11]

Exposure Response:

Inhalation: Move the individual to fresh air immediately.[2][3] If breathing is difficult,
administer oxygen. If not breathing, begin artificial respiration. Seek immediate medical
attention.[2]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes.[2][10] Seek immediate medical
attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[2][10] Remove contact lenses if present and easy to do so.[2] Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting.[2][3] Rinse the mouth with water. Seek immediate
medical attention.
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Caption: Emergency response workflow for exposure or spill incidents.

Disposal Plan

All waste containing 4-(Chloromethyl)benzoyl chloride must be treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,
in a designated, compatible, and clearly labeled hazardous waste container.[10]

Container Labeling: The waste container must be labeled with "Hazardous Waste" and the
full chemical name: "4-(Chloromethyl)benzoyl chloride".

Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

Disposal: Arrange for pick-up and disposal by a certified hazardous waste management
company in accordance with all local, state, and federal regulations.[2][3] Do not dispose of
this chemical down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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